Cas no 683254-89-9 ((2E)-2-4-(4-chlorophenyl)-1,3-thiazol-2-yl-3-(4-hydroxy-3-methoxy-5-nitrophenyl)prop-2-enenitrile)

• Product Name: (2E)-2-4-(4-chlorophenyl)-1,3-thiazol-2-yl-3-(4-hydroxy-3-methoxy-5-nitrophenyl)prop-2-enenitrile
• CAS No: 683254-89-9
• MF: C₁₉H₁₂ClN₃O₄S
• MW: 413.834281921387
• CID: 5901115
• PubChem ID: 86261466
• Update Time: 2025-10-28

(2E)-2-4-(4-chlorophenyl)-1,3-thiazol-2-yl-3-(4-hydroxy-3-methoxy-5-nitrophenyl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (E)-2-(4-(4-chlorophenyl)thiazol-2-yl)-3-(4-hydroxy-3-methoxy-5-nitrophenyl)acrylonitrile
• 2-Thiazoleacetonitrile, 4-(4-chlorophenyl)-α-[(4-hydroxy-3-methoxy-5-nitrophenyl)methylene]-
• (2E)-2-4-(4-chlorophenyl)-1,3-thiazol-2-yl-3-(4-hydroxy-3-methoxy-5-nitrophenyl)prop-2-enenitrile
• F1110-0147
• CHEMBL589208
• 683254-89-9
• (2E)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-(4-hydroxy-3-methoxy-5-nitrophenyl)prop-2-enenitrile
• (E)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-(4-hydroxy-3-methoxy-5-nitrophenyl)prop-2-enenitrile
• AKOS001096037
• SJ000243944

• Inchi： 1S/C19H12ClN3O4S/c1-27-17-8-11(7-16(18(17)24)23(25)26)6-13(9-21)19-22-15(10-28-19)12-2-4-14(20)5-3-12/h2-8,10,24H,1H3/b13-6+
• InChI Key： LREKYHAURKAMKB-AWNIVKPZSA-N
• SMILES： C(#N)/C(/C1=NC(C2=CC=C(Cl)C=C2)=CS1)=C\C1=CC([N+]([O-])=O)=C(O)C(OC)=C1

Computed Properties

• Exact Mass: 413.0237047g/mol
• Monoisotopic Mass: 413.0237047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 140Ų

Experimental Properties

• Density: 1.477±0.06 g/cm3(Predicted)
• Boiling Point: 603.8±65.0 °C(Predicted)
• pka: 5.73±0.50(Predicted)

Additional information on (2E)-2-4-(4-chlorophenyl)-1,3-thiazol-2-yl-3-(4-hydroxy-3-methoxy-5-nitrophenyl)prop-2-enenitrile

Compound CAS No 683254-89-9: (2E)-2-4-(4-chlorophenyl)-1,3-thiazol-2-yl-3-(4-hydroxy-3-methoxy-5-nitrophenyl)prop-2-enenitrile

The compound with CAS No 683254-89-9, known as (2E)-2-4-(4-chlorophenyl)-1,3-thiazol-2-yl-3-(4-hydroxy-3-methoxy-5-nitrophenyl)prop-2-enenitrile, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a thiazole ring, a nitrophenyl group, and a cyano group, all connected through a conjugated enene system. The presence of these functional groups makes it a versatile molecule with unique electronic and steric properties.

Recent studies have highlighted the importance of thiazole-containing compounds in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The thiazole ring in this compound plays a crucial role in stabilizing the molecule's structure and enhancing its bioavailability. Additionally, the nitrophenyl group contributes to the molecule's electronic properties, making it an attractive candidate for redox reactions and electron transfer processes.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have employed various strategies, including Suzuki coupling and Stille coupling reactions, to construct the thiazole ring and connect it with the nitrophenyl group. These methods have been optimized to minimize side reactions and maximize the formation of the desired product.

One of the most promising applications of this compound lies in its potential as a precursor for more complex molecules with enhanced biological activity. For instance, its ability to undergo further functionalization at specific positions allows chemists to tailor its properties for specific therapeutic applications. Recent advancements in click chemistry have opened new avenues for modifying this compound to improve its solubility and bioavailability.

In terms of physical properties, this compound exhibits a high melting point due to its rigid structure and strong intermolecular forces. Its solubility in organic solvents is moderate, making it suitable for use in various organic reactions without requiring extreme conditions. The compound's stability under thermal and oxidative conditions has also been studied extensively, with results indicating that it retains its integrity under typical laboratory conditions.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its potential impact on ecosystems. Studies have shown that under aerobic conditions, the compound undergoes hydrolysis at a slow rate, primarily due to the stability of the thiazole ring. However, under anaerobic conditions or in the presence of specific microbial communities, faster degradation can occur.

In conclusion, CAS No 683254-89-9 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in both academic and industrial settings. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in advancing modern chemistry and pharmacology.